Cas no 104893-55-2 (2-Pyrazinecarboxamide,3-(1-methylethyl)-)

• Product Name: 2-Pyrazinecarboxamide,3-(1-methylethyl)-
• CAS No: 104893-55-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 126527
• PubChem ID: 13883474
• Update Time: 2025-04-18

2-Pyrazinecarboxamide,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3-(1-methylethyl)-
• Pyrazinecarboxamide,3-(1-methylethyl)- (9CI)
• Pyrazinecarboxamide, 3-(1-methylethyl)- (9CI)
• 3-Isopropylpyrazine-2-carboxamide
• 3-propan-2-ylpyrazine-2-carboxamide
• 104893-55-2
• GS2591

• Inchi： 1S/C8H11N3O/c1-5(2)6-7(8(9)12)11-4-3-10-6/h3-5H,1-2H3,(H2,9,12)
• InChI Key： BQMWIPMCWBMVSQ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(C)C)=NC=CN=1)N

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87